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Compound of Interest

O-Isopropylhydroxylamine
Compound Name:
hydrochloride

Cat. No.: B044903

O-lsopropylhydroxylamine Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical and chemical properties of O-
Isopropylhydroxylamine hydrochloride. The information is curated for professionals in
research and development, with a focus on data clarity, experimental context, and the
compound's role in chemical synthesis.

Core Physical and Chemical Properties

O-Isopropylhydroxylamine hydrochloride is a white crystalline solid that serves as a
versatile reagent in organic synthesis.[1][2] Its hydrochloride salt form enhances its stability and
solubility in aqueous solutions, making it a convenient precursor for various chemical
transformations.[3]

Quantitative Data Summary

The key physical and chemical properties of O-lsopropylhydroxylamine hydrochloride are
summarized in the tables below for easy reference and comparison.
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Identifier Value Source(s)
CAS Number 4490-81-7 [1112][3]
Molecular Formula C3H10CINO [2][3]
Molecular Weight 111.57 g/mol [11[3]
White to off-white or beige
Appearance , _ [1][2]
crystalline solid
Property Value Notes Source(s)
A specific value of
94°C has also been
Melting Point 80-100 °C reported. The range [1114]
may be indicative of
purity.
Quantitative solubility
B ) data (g/100mL) is not
Solubility Soluble in water. ) ) ] [1][2]
readily available in
published literature.
The predicted pKa of
the corresponding free
base, N-
Not experimentally Isopropylhydroxylamin
pKa : . : [5]
determined. e, is approximately
14.14. The
hydrochloride salt is
acidic.
Stable under
recommended storage  Hygroscopic; protect
Stability J Yo pic: P [2]

conditions (cool, dry,

inert atmosphere).

from moisture.

Experimental Protocols
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Detailed methodologies for the determination of key physical properties are outlined below.
These are generalized protocols that can be adapted for O-Isopropylhydroxylamine
hydrochloride.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid-to-liquid phase
transition occurs.

Methodology:

Sample Preparation: A small amount of finely powdered, dry O-lsopropylhydroxylamine
hydrochloride is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of
a heated block and a calibrated thermometer or digital temperature sensor.

o Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first liquid droplet is observed is recorded as the
onset of melting. The temperature at which the last solid crystal disappears is recorded as
the completion of melting.

e Reporting: The melting point is reported as a range from the onset to the completion of
melting.

Aqueous Solubility Determination (Shake-Flask Method)

This protocol determines the equilibrium solubility of a substance in water at a specific
temperature.

Methodology:

o Sample Preparation: An excess amount of O-Isopropylhydroxylamine hydrochloride is
added to a known volume of deionized water in a sealed flask.
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Equilibration: The flask is agitated (e.g., shaken or stirred) in a constant temperature bath for
a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

Analysis: The concentration of O-Isopropylhydroxylamine hydrochloride in the clear,
saturated solution is determined using a suitable analytical technique, such as UV-Vis
spectroscopy, HPLC, or titration.

Calculation: The solubility is expressed as grams of solute per 100 mL of solvent (g/100mL)
at the specified temperature.

pKa Determination (Potentiometric Titration)

This method is used to determine the acid dissociation constant of the protonated amine.

Methodology:

Solution Preparation: A precise weight of O-Isopropylhydroxylamine hydrochloride is
dissolved in a known volume of deionized water to create a solution of known concentration.

Titration Setup: A calibrated pH electrode is immersed in the solution, which is stirred
continuously.

Titration: A standardized solution of a strong base (e.g., NaOH) is added in small, measured
increments.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is determined from the pH at the half-equivalence point.

Chemical Reactivity and Synthesis

O-Isopropylhydroxylamine hydrochloride is primarily utilized as a nucleophilic reagent in

organic synthesis, most notably for the formation of oximes from carbonyl compounds.[3]
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Synthesis of O-lsopropylhydroxylamine Hydrochloride

One common synthetic route involves the alkylation of an N-hydroxyacetimidate ester followed
by hydrolysis.

Synthesis Pathway

Isopropyl mesylate HCI
Alkytation O-Alkylated Intermediate PETIB RS : . )
EE—

(Ethyl N-hydroxyacetimidate)

. LO-Isopropylhydroxylamine

Click to download full resolution via product page

Caption: Synthesis of O-lsopropylhydroxylamine Hydrochloride.

Reaction with Carbonyls: Oxime Formation

A key application of O-Isopropylhydroxylamine hydrochloride is its reaction with aldehydes
and ketones to form O-isopropyloximes. This reaction is a nucleophilic addition to the carbonyl

group.

Oxime Formation

( Acetone \
(

or other carbonyl))

O-Isopropylhydroxylamine
(from hydrochloride salt)
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Click to download full resolution via product page
Caption: Reaction of O-Isopropylhydroxylamine with Acetone.

This reaction is crucial in synthetic organic chemistry for the preparation of amines and other
nitrogen-containing compounds.[3] The resulting oximes are valuable intermediates in the
synthesis of pharmaceuticals and other biologically active molecules.[1]

Stability and Storage

O-Isopropylhydroxylamine hydrochloride is stable under recommended storage conditions.
[2] It is, however, hygroscopic and should be stored in a tightly sealed container under an inert
atmosphere (e.g., nitrogen or argon) in a cool, dry place to prevent degradation from moisture.

[2]

Applications in Research and Development

The primary utility of O-Isopropylhydroxylamine hydrochloride lies in its role as a synthetic
intermediate. Its ability to introduce the O-isopropylhydroxylamino group makes it a valuable
tool for medicinal chemists and material scientists. Key application areas include:

e Pharmaceutical Synthesis: As a building block for creating complex molecules with potential
therapeutic properties.[3]

o Agrochemical Development: In the synthesis of novel pesticides and herbicides.[3]
o Material Science: For the preparation of metal-chelating agents and polymers.[1]

e Analytical Chemistry: Used as a reagent for the derivatization of carbonyl compounds for
analysis by chromatography and mass spectrometry.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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